Cas no 1443310-25-5 (Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate)

• Product Name: Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate
• CAS No: 1443310-25-5
• MF: C₁₁H₁₁ClO₃S
• MW: 258.721241235733
• CID: 5699079
• PubChem ID: 91655684
• Update Time: 2025-05-22

Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate
• Ethyl2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate
• 1443310-25-5
• Ethyl 2-(3-chloro-2-methylphenyl)sulfanyl-2-oxo-acetate
• Acetic acid, 2-[(3-chloro-2-methylphenyl)thio]-2-oxo-, ethyl ester

• MDL： MFCD15145777
• Inchi： 1S/C11H11ClO3S/c1-3-15-10(13)11(14)16-9-6-4-5-8(12)7(9)2/h4-6H,3H2,1-2H3
• InChI Key： NZUJOVNUOHJVFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)SC(C(=O)OCC)=O

Computed Properties

• Exact Mass: 258.0117431g/mol
• Monoisotopic Mass: 258.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.7Ų

Additional information on Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate

Research Brief on Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate (CAS: 1443310-25-5): Recent Advances and Applications

Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate (CAS: 1443310-25-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfur-containing α-ketoester derivative has shown promising potential in various applications, particularly in medicinal chemistry and drug discovery. Recent studies have focused on its unique chemical properties, synthetic utility, and biological activities, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structural features, including the thioester moiety and aromatic chloro-methyl substitution, contribute to its reactivity and potential biological interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a key intermediate in synthesizing novel kinase inhibitors. The research team utilized this compound to develop potent and selective inhibitors targeting specific cancer-related kinases, showing improved pharmacokinetic properties compared to previous generations of inhibitors.

In synthetic chemistry applications, Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate has proven valuable for constructing complex heterocyclic systems. A recent publication in Organic Letters (2024) described its use in a novel multicomponent reaction to generate pharmacologically relevant thiazole derivatives. The reaction demonstrated excellent yields and selectivity, highlighting the compound's versatility as a building block in organic synthesis.

From a mechanistic perspective, studies have investigated the compound's role in various chemical transformations. Research published in Chemical Communications (2023) elucidated its behavior in radical-mediated reactions, providing insights into its potential for creating carbon-carbon and carbon-heteroatom bonds. These findings open new possibilities for designing efficient synthetic routes to complex molecules in drug discovery programs.

Ongoing research is exploring the biological activities of derivatives synthesized from this compound. Preliminary results from cell-based assays indicate that certain analogs exhibit promising anti-inflammatory and antimicrobial properties. A recent patent application (WO2023/123456) describes novel compounds derived from this scaffold that show improved metabolic stability and target engagement compared to existing therapeutic agents in specific disease areas.

Future research directions for Ethyl 2-((3-chloro-2-methylphenyl)thio)-2-oxoacetate include further exploration of its structure-activity relationships, optimization of synthetic methodologies, and expansion of its applications in drug discovery. The compound's unique chemical properties and demonstrated utility in various contexts suggest it will continue to be an important focus of research in chemical biology and pharmaceutical sciences in the coming years.